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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-5-nonanol is a secondary alcohol with the chemical formula C10H22O. As a member

of the nonanol isomer family, its physicochemical properties are of interest in various fields,

including flavor and fragrance, industrial solvents, and as a potential intermediate in chemical

synthesis. This technical guide provides a detailed overview of the known physicochemical

properties of 2-Methyl-5-nonanol, outlines experimental protocols for their determination, and

presents logical workflows for its analysis.

Core Physicochemical Properties
The following tables summarize the key physicochemical properties of 2-Methyl-5-nonanol. It
is important to note that while some experimental data is available, other values are computed

or estimated based on its chemical structure.

Table 1: General and Physical Properties of 2-Methyl-5-
nonanol
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Property Value Source

IUPAC Name 2-methylnonan-5-ol [1]

CAS Number 29843-62-7 [1][2]

Molecular Formula C₁₀H₂₂O [1][2]

Molecular Weight 158.28 g/mol [1][2]

Density 0.817 g/mL [3]

Refractive Index 1.429 [3]

Boiling Point
Estimated: ~201-207 °C at 760

mmHg
[4][5]

Melting Point

Estimated: Data not readily

available. Likely a low-melting

solid or liquid at room

temperature.

Solubility in Water
Sparingly soluble. Estimated

based on other nonanols.
[6]

Table 2: Computed Properties of 2-Methyl-5-nonanol
Property Value Source

XLogP3 3.5 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 7

Topological Polar Surface Area 20.2 Å² [1]

Exact Mass 158.167065 g/mol [1]
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Detailed methodologies are crucial for the accurate determination and verification of

physicochemical properties. The following section outlines standard experimental protocols

applicable to 2-Methyl-5-nonanol.

Determination of Boiling Point (Micro-scale Method)
This method is suitable for determining the boiling point of a small quantity of a liquid sample.

Apparatus:

Thiele tube or similar heating apparatus (e.g., Mel-Temp)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Sample of 2-Methyl-5-nonanol

Heat source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Procedure:

A small amount of 2-Methyl-5-nonanol is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a Thiele tube containing mineral oil, ensuring the heat is

distributed evenly.[7]

The apparatus is heated gently. As the temperature approaches the boiling point, a stream of

bubbles will emerge from the open end of the capillary tube.
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The heating is stopped, and the liquid is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[7]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and a balance

Digital balance (accurate to at least 0.001 g)

Water bath for temperature control

Sample of 2-Methyl-5-nonanol

Procedure:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with 2-Methyl-5-nonanol, and the stopper is carefully inserted,

ensuring any excess liquid is expelled through the capillary.

The outside of the pycnometer is wiped dry, and its mass is measured.

The temperature of the liquid is recorded.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density, such as deionized water.

The density is calculated using the formula: Density = Mass / Volume.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b13101508?utm_src=pdf-body
https://www.benchchem.com/product/b13101508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13101508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a sample.

Apparatus and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

A suitable capillary column (e.g., HP-5MS)

Helium or other inert carrier gas

Microsyringe for sample injection

Sample of 2-Methyl-5-nonanol

A suitable solvent (e.g., dichloromethane or ethanol) for sample dilution

Procedure:

Sample Preparation: A dilute solution of 2-Methyl-5-nonanol is prepared in a suitable

solvent.

GC-MS System Setup: The GC is equipped with an appropriate column, and the carrier gas

flow rate is set (e.g., 1 mL/min). The oven temperature program is established, which

typically involves an initial temperature hold, a ramp to a final temperature, and a final hold.

The mass spectrometer is set to scan a specific mass range.

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.

Separation and Detection: The sample is vaporized and carried through the column by the

carrier gas. Separation occurs based on the differential partitioning of the analyte between

the mobile and stationary phases. As the compound elutes from the column, it enters the

mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum

provides a unique fingerprint of the molecule.[8][9]

Data Analysis: The retention time from the chromatogram and the mass spectrum are used

to identify and confirm the presence of 2-Methyl-5-nonanol.
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Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key experimental workflows

and logical relationships.

Boiling Point Determination Workflow

Prepare Sample and Apparatus

Heat the Sample Gently

Place sample in Thiele tube

Observe Bubble Stream

Monitor temperature

Cool and Observe Liquid Entry

Remove heat source

Record Boiling Point

Note temperature at liquid entry

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of a liquid.
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Density Determination Workflow

Measure Mass of Empty Pycnometer

Fill Pycnometer with Sample

Measure Mass of Filled Pycnometer

Calculate Density (Mass/Volume)

Calculate mass of sample

Determine Volume of Pycnometer

Click to download full resolution via product page

Caption: Workflow for determining the density of a liquid.

GC-MS Analysis Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com
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